N-((1-isopropylpiperidin-4-yl)methyl)-3,4,5-trimethoxybenzamide

• IUPAC Name: 3,4,5-trimethoxy-N-[(1-propan-2-ylpiperidin-4-yl)methyl]benzamide
• InChI: InChI=1S/C19H30N2O4/c1-13(2)21-8-6-14(7-9-21)12-20-19(22)15-10-16(23-3)18(25-5)17(11-15)24-4/h10-11,13-14H,6-9,12H2,1-5H3,(H,20,22)
• InChI Key: LVFLXJWYIFXIQF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)CNC(=O)C2=CC(=C(C(=C2)OC)OC)OC
• Molecular Formula: C19H30N2O4
• Molecular Weight: 350.5 g/mol

Description

Synthesis Analysis

The synthesis of such compounds often involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Scientific Research Applications

Cancer Research Applications

Several studies highlight the development of novel compounds with potential anticancer properties. For instance, research on kinesin spindle protein inhibitors identified compounds with excellent biochemical potency, leading to the formation of monopolar spindle phenotype characteristic of KSP inhibition and induction of cellular death, suggesting potential applications in oncology treatments (Theoclitou et al., 2011). Additionally, the synthesis of polyfunctionalized piperidone oxime ethers demonstrated in vitro antiproliferative activity against human cervical carcinoma cells, indicating the promise of piperidone pharmacophore optimization for anticancer drug synthesis (Parthiban et al., 2011).

Neuroleptic and Antipsychotic Research

Research on potential neuroleptic agents has led to the synthesis of compounds exhibiting potent antidopamine activity, suggesting applications in developing treatments for conditions such as schizophrenia (de Paulis et al., 1986). Another study focused on the development of 5-substituted (−)-(S)-N-[(1-ethylpyrrolidin-2-yl)methyl]-2,3-dimethoxybenzamides, revealing highly potent inhibitors of dopamine D-2 receptors and indicating their suitability for further investigations of dopamine D-2 receptors (Högberg et al., 1990).

Agricultural Research Applications

In the agricultural sector, studies on the soil metabolism of herbicides reveal insights into environmental interactions and degradation pathways. For example, the soil metabolism of the herbicide isoxaben in winter wheat crops identified demethoxyisoxaben as the main soil metabolite, suggesting pathways for isoxaben degradation in agricultural settings (Rouchaud et al., 1993).

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This suggests that there is ongoing interest and potential future research directions in this field.